Cas no 2138351-17-2 (2-(4,4-dimethylcyclohexyl)propane-2-sulfonamide)

• Product Name: 2-(4,4-dimethylcyclohexyl)propane-2-sulfonamide
• CAS No: 2138351-17-2
• MF: C₁₁H₂₃NO₂S
• MW: 233.370822191238
• CID: 5895519
• PubChem ID: 165859047
• Update Time: 2025-06-23

2-(4,4-dimethylcyclohexyl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-dimethylcyclohexyl)propane-2-sulfonamide
• 2138351-17-2
• EN300-1132319

• Inchi： 1S/C11H23NO2S/c1-10(2)7-5-9(6-8-10)11(3,4)15(12,13)14/h9H,5-8H2,1-4H3,(H2,12,13,14)
• InChI Key： SCACGLKVGDVRHX-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C1CCC(C)(C)CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 233.14495015g/mol
• Monoisotopic Mass: 233.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(4,4-dimethylcyclohexyl)propane-2-sulfonamide

Comprehensive Overview of 2-(4,4-dimethylcyclohexyl)propane-2-sulfonamide (CAS No. 2138351-17-2)

2-(4,4-dimethylcyclohexyl)propane-2-sulfonamide (CAS No. 2138351-17-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This sulfonamide derivative features a 4,4-dimethylcyclohexyl group, which contributes to its steric and electronic characteristics, making it a valuable intermediate in drug discovery and material science. Researchers are increasingly exploring its potential applications in modulating biological pathways, particularly in the development of enzyme inhibitors and receptor antagonists.

The compound's sulfonamide moiety is a key functional group known for its versatility in medicinal chemistry. Sulfonamides are widely recognized for their role in antibiotics, diuretics, and anticonvulsants. 2-(4,4-dimethylcyclohexyl)propane-2-sulfonamide stands out due to its bulky cyclohexyl substituent, which enhances its binding affinity to specific protein targets. Recent studies highlight its potential in addressing metabolic disorders and inflammatory conditions, aligning with the growing demand for novel therapeutic agents in these areas.

In the context of sustainability and green chemistry, 2-(4,4-dimethylcyclohexyl)propane-2-sulfonamide is being investigated for its compatibility with eco-friendly synthesis methods. The compound's stability under mild reaction conditions makes it a candidate for catalytic processes, reducing the need for hazardous reagents. This aligns with the industry's shift toward sustainable practices, a topic frequently searched by professionals in chemical manufacturing and environmental science.

From a structural perspective, the dimethylcyclohexyl group in 2-(4,4-dimethylcyclohexyl)propane-2-sulfonamide introduces conformational rigidity, which is critical for designing molecules with precise stereochemical properties. This feature is particularly relevant in chiral synthesis, a hot topic in pharmaceutical development. Researchers are leveraging this attribute to create enantiomerically pure compounds, addressing the need for safer and more effective drugs.

The compound's CAS No. 2138351-17-2 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains. With the rise of digital platforms for chemical sourcing, professionals often search for CAS numbers to verify purity, suppliers, and safety data. This underscores the importance of reliable information in procurement and research workflows.

Emerging trends in computational chemistry have also spotlighted 2-(4,4-dimethylcyclohexyl)propane-2-sulfonamide as a subject for molecular modeling and docking studies. Its well-defined structure allows for accurate predictions of interactions with biological targets, a frequent focus of AI-driven drug discovery initiatives. This intersection of experimental and in silico research reflects the compound's relevance in modern scientific inquiry.

In summary, 2-(4,4-dimethylcyclohexyl)propane-2-sulfonamide (CAS No. 2138351-17-2) represents a multifaceted compound with applications spanning drug development, sustainable chemistry, and computational research. Its structural features, including the sulfonamide and dimethylcyclohexyl groups, position it as a promising candidate for future innovations. As scientific and industrial communities continue to explore its potential, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.